Cas no 104752-47-8 (Ethanol,2,2'-[(3-amino-4-nitrophenyl)imino]bis- (9CI))
104752-47-8 structure
Product Name:Ethanol,2,2'-[(3-amino-4-nitrophenyl)imino]bis- (9CI)
CAS No:104752-47-8
MF:C10H15N3O4
MW:241.243802309036
CID:206552
PubChem ID:184369
Update Time:2025-04-19
Ethanol,2,2'-[(3-amino-4-nitrophenyl)imino]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2,2'-[(3-amino-4-nitrophenyl)imino]bis- (9CI)
- 2-[3-amino-N-(2-hydroxyethyl)-4-nitroanilino]ethanol
- 2,2'-[(3-amino-4-nitrophenyl)imino]diethanol
- AC1L4EQZ
- AC1Q5AT1
- ACMC-20clfd
- AG-J-06140
- AR-1D0878
- CTK4A3287
- 104752-47-8
- DTXSID00146694
- Ethanol, 2,2'-((3-amino-4-nitrophenyl)imino)bis-
-
- Inchi: 1S/C10H15N3O4/c11-9-7-8(1-2-10(9)13(16)17)12(3-5-14)4-6-15/h1-2,7,14-15H,3-6,11H2
- InChI Key: JJQWDJZHBBOPDU-UHFFFAOYSA-N
- SMILES: OCCN(C1C=CC(=C(C=1)N)[N+](=O)[O-])CCO
Computed Properties
- Exact Mass: 241.10635
- Monoisotopic Mass: 241.10625597g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 112.86
Ethanol,2,2'-[(3-amino-4-nitrophenyl)imino]bis- (9CI) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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